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Compound of Interest

Compound Name: 2-Chloro-5-ethynylpyrimidine

CAS No.: 1196156-89-4

Cat. No.: B566247

Get Quote

An In-Depth Technical Guide to 2-Chloro-5-ethynylpyrimidine: Properties, Synthesis, and

Applications in Drug Discovery

Abstract
2-Chloro-5-ethynylpyrimidine is a pivotal heterocyclic building block in modern medicinal

chemistry. Its unique bifunctional architecture, featuring a reactive chlorine atom and a versatile

ethynyl group on a biologically relevant pyrimidine core, offers synthetic chemists a powerful

scaffold for constructing diverse molecular libraries. This guide provides a comprehensive

technical overview of its physicochemical properties, outlines a robust synthetic protocol based

on established organometallic chemistry, and explores its applications in the strategic design of

targeted therapeutics. We delve into the causality behind experimental choices, provide

detailed, actionable protocols, and contextualize the compound's utility for researchers,

scientists, and drug development professionals.

The Strategic Value of Pyrimidine Scaffolds in
Medicinal Chemistry
The pyrimidine ring is a cornerstone of life, forming the structural basis for nucleobases in DNA

and RNA.[1] This inherent biological relevance makes the pyrimidine scaffold a "privileged
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structure" in drug design, as its derivatives can readily interact with a wide array of biological

targets such as enzymes and receptors.[2] The incorporation of a chlorine atom further

enhances its utility, as halogenation is a well-established strategy for modulating a molecule's

pharmacokinetic and pharmacodynamic properties, including metabolic stability and binding

affinity.[3][4] The ethynyl group, a small, rigid, and highly versatile functional handle, opens

avenues for a multitude of subsequent chemical transformations, making 2-Chloro-5-
ethynylpyrimidine an ideal starting point for combinatorial chemistry and lead optimization

campaigns.

Physicochemical and Structural Properties
A thorough understanding of a compound's fundamental properties is critical for its effective

use in synthesis and screening.

Molecular Structure
Caption: Chemical structure of 2-Chloro-5-ethynylpyrimidine.

Core Data Summary
All quantitative data for 2-Chloro-5-ethynylpyrimidine is summarized in the table below for

ease of reference.

Property Value Source(s)

Molecular Formula C₆H₃ClN₂ [5][6]

Molecular Weight 138.55 g/mol [5][6]

CAS Number 1196156-89-4 [5][6]

Appearance
Typically an off-white to yellow

solid

Solubility
Soluble in DCM, EtOAc,

DMSO, DMF

Synthesis and Purification Protocol
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The synthesis of 2-Chloro-5-ethynylpyrimidine is most effectively achieved via a Sonogashira

coupling reaction, a robust and widely adopted method for forming carbon-carbon bonds

between a vinyl or aryl halide and a terminal alkyne. This choice is predicated on the high

functional group tolerance and reliable yields of palladium-catalyzed cross-couplings. The

immediate precursor, 2-Chloro-5-((trimethylsilyl)ethynyl)pyrimidine, is a commercially available

or readily synthesized intermediate.[7] The trimethylsilyl (TMS) group serves as a crucial

protecting group for the terminal alkyne, preventing self-coupling and other side reactions.

Synthetic Rationale and Workflow
The chosen two-step pathway involves:

Starting Material Selection: 2,5-dichloropyrimidine is a cost-effective and readily available

starting material.

Protected Alkyne Coupling: A Sonogashira reaction with (Trimethylsilyl)acetylene selectively

couples the alkyne at the more reactive C5 position. The TMS group ensures the alkyne's

terminal proton does not interfere with the reaction.

Deprotection: A mild, base-catalyzed removal of the TMS group yields the final product with

high purity.

Caption: Proposed synthetic workflow for 2-Chloro-5-ethynylpyrimidine.

Detailed Experimental Protocol
This protocol describes the deprotection of the silyl-protected intermediate. The intermediate

itself can be sourced commercially or synthesized via established Sonogashira coupling

methods.

Objective: To synthesize 2-Chloro-5-ethynylpyrimidine via TMS deprotection.

Materials:

2-Chloro-5-((trimethylsilyl)ethynyl)pyrimidine (1.0 equiv)

Potassium Carbonate (K₂CO₃) (1.5 equiv)
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Methanol (MeOH) (approx. 0.1 M solution)

Dichloromethane (DCM)

Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

Brine (Saturated aqueous NaCl)

Anhydrous Magnesium Sulfate (MgSO₄)

Silica gel for column chromatography

Hexanes/Ethyl Acetate solvent system

Procedure:

Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 2-Chloro-5-

((trimethylsilyl)ethynyl)pyrimidine (1.0 equiv).

Solvent Addition: Dissolve the starting material in methanol to a concentration of

approximately 0.1 M.

Reagent Addition: Add potassium carbonate (1.5 equiv) to the solution in one portion. The

causality here is that K₂CO₃ is a sufficiently strong base to cleave the Si-C bond but mild

enough to avoid degradation of the pyrimidine ring.

Reaction Monitoring: Stir the mixture at room temperature. Monitor the reaction progress by

Thin Layer Chromatography (TLC) until the starting material is fully consumed (typically 1-2

hours).

Quenching and Workup:

Once complete, concentrate the reaction mixture under reduced pressure to remove the

methanol.

Re-dissolve the resulting residue in DCM and water.
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Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with

saturated NaHCO₃ solution and brine. This removes inorganic salts and neutralizes the

mixture.

Drying and Concentration: Dry the isolated organic layer over anhydrous MgSO₄, filter, and

concentrate in vacuo to yield the crude product.

Purification: Purify the crude residue by flash column chromatography on silica gel, eluting

with a gradient of Ethyl Acetate in Hexanes (e.g., 0% to 30%). This step is crucial to remove

any unreacted starting material and silanol byproducts.

Final Product: Combine the pure fractions and concentrate under reduced pressure to afford

2-Chloro-5-ethynylpyrimidine as a solid. Confirm identity and purity using ¹H NMR, ¹³C

NMR, and LC-MS analysis.

Core Applications in Drug Discovery
The true value of 2-Chloro-5-ethynylpyrimidine lies in its capacity as a versatile synthetic

intermediate. The chlorine and ethynyl moieties are orthogonal reactive handles for subsequent

diversification.

C2-Position (Chloro Group): This site is susceptible to nucleophilic aromatic substitution

(SₙAr) or, more commonly, palladium-catalyzed cross-coupling reactions like Suzuki, Stille, or

Buchwald-Hartwig aminations. This allows for the introduction of aryl, heteroaryl, or amine

fragments, which are critical for modulating target binding and physicochemical properties.

C5-Position (Ethynyl Group): The alkyne is a gateway to a host of powerful transformations.

It can undergo Sonogashira couplings with other aryl halides, participate in copper-catalyzed

azide-alkyne cycloadditions ("Click Chemistry") to form triazoles, or be reduced to an alkene

or alkane linker.

Workflow for Parallel Library Synthesis
This building block is ideally suited for generating a library of drug-like molecules using a

divergent synthetic strategy.

Caption: Divergent library synthesis from the core building block.
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Protocol: Suzuki Cross-Coupling for C2-Arylation
Objective: To introduce an aryl group at the C2 position of the pyrimidine ring.

Materials:

2-Chloro-5-ethynylpyrimidine (1.0 equiv)

Arylboronic acid (e.g., Phenylboronic acid) (1.2 equiv)

Palladium catalyst (e.g., Pd(dppf)Cl₂) (0.05 equiv)

Base (e.g., K₂CO₃ or Cs₂CO₃) (2.0 equiv)

Solvent (e.g., 1,4-Dioxane/Water mixture, 4:1)

Procedure:

Inert Atmosphere: To a reaction vial, add 2-Chloro-5-ethynylpyrimidine, the arylboronic

acid, palladium catalyst, and base. The use of a pre-catalyst like Pd(dppf)Cl₂ is chosen for its

air stability and reliability in forming the active Pd(0) species.

Degassing: Seal the vial and evacuate and backfill with an inert gas (Nitrogen or Argon)

three times. This step is critical as the Pd(0) catalytic species is oxygen-sensitive.

Solvent Addition: Add the degassed dioxane/water solvent mixture via syringe.

Heating: Place the vial in a preheated heating block at 80-100 °C and stir vigorously.

Monitoring: Monitor the reaction by LC-MS. Upon completion, cool the reaction to room

temperature.

Workup: Dilute the mixture with Ethyl Acetate and water. Separate the layers, and extract the

aqueous layer with Ethyl Acetate.

Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

Purify the residue via column chromatography to yield the desired 2-aryl-5-ethynylpyrimidine

product.
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Safety, Handling, and Storage
Proper handling of 2-Chloro-5-ethynylpyrimidine is essential for laboratory safety.

Hazard Identification
Based on available data for the compound and related structures, the following hazards are

identified:

Hazard Code Description Source

H302 Harmful if swallowed [8]

H315 Causes skin irritation [8]

H319 Causes serious eye irritation [8]

H335 May cause respiratory irritation [8]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles.[9]

Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile).[10]

Respiratory Protection: Handle in a well-ventilated fume hood. If dust formation is possible,

use a respirator.[9]

Storage:

Store in a tightly sealed container.

Keep in a cool, dry place away from moisture.

Store under an inert atmosphere (e.g., Argon or Nitrogen) for long-term stability.

Conclusion
2-Chloro-5-ethynylpyrimidine represents a high-value, strategically designed building block

for drug discovery. Its constituent parts—a biologically relevant pyrimidine core, a tunable
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chloro-substituent, and a synthetically versatile ethynyl handle—provide an exceptional

platform for the rapid generation of novel chemical entities. The robust and well-understood

chemistry associated with its functional groups allows for predictable and efficient

diversification, making it an indispensable tool for medicinal chemists aiming to develop next-

generation therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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